Cas no 1803779-05-6 (Methyl 4-cyano-5-formyl-2-(trifluoromethyl)benzoate)

• Product Name: Methyl 4-cyano-5-formyl-2-(trifluoromethyl)benzoate
• CAS No: 1803779-05-6
• MF: C₁₁H₆F₃NO₃
• MW: 257.16545343399
• CID: 4952356
• Update Time: 2025-06-08

Methyl 4-cyano-5-formyl-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-5-formyl-2-(trifluoromethyl)benzoate

• Inchi： 1S/C11H6F3NO3/c1-18-10(17)8-2-7(5-16)6(4-15)3-9(8)11(12,13)14/h2-3,5H,1H3
• InChI Key： IZTRUTHUCXTLKX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(C=O)=CC=1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 385
• XLogP3: 1.8
• Topological Polar Surface Area: 67.2

Additional information on Methyl 4-cyano-5-formyl-2-(trifluoromethyl)benzoate

Recent Advances in the Application of Methyl 4-cyano-5-formyl-2-(trifluoromethyl)benzoate (CAS: 1803779-05-6) in Chemical Biology and Pharmaceutical Research

Methyl 4-cyano-5-formyl-2-(trifluoromethyl)benzoate (CAS: 1803779-05-6) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its trifluoromethyl and formyl functional groups, serves as a key building block for the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and central nervous system disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Methyl 4-cyano-5-formyl-2-(trifluoromethyl)benzoate as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers utilized this compound to develop a series of potent inhibitors for the p53-MDM2 interaction, a critical pathway in cancer therapeutics. The trifluoromethyl group was found to enhance the binding affinity and metabolic stability of the resulting inhibitors, highlighting the compound's value in drug design.

In the field of antimicrobial research, a team from the University of Cambridge reported in 2024 on the use of Methyl 4-cyano-5-formyl-2-(trifluoromethyl)benzoate as a scaffold for developing novel antibiotics against multidrug-resistant Gram-negative bacteria. The study, published in Nature Chemical Biology, revealed that derivatives of this compound exhibited remarkable activity against efflux pump mechanisms, a common resistance mechanism in pathogenic bacteria. The presence of both the cyano and formyl groups was crucial for maintaining the compounds' antibacterial potency while minimizing cytotoxicity.

Recent advancements in synthetic methodology have also expanded the utility of Methyl 4-cyano-5-formyl-2-(trifluoromethyl)benzoate. A 2024 paper in Organic Letters described an efficient one-pot synthesis protocol that significantly improved the yield and purity of this compound. The new method employs a palladium-catalyzed cyanation followed by a controlled oxidation step, offering a more sustainable alternative to traditional synthetic routes. This development is particularly important for scaling up production for pharmaceutical applications.

Structural-activity relationship (SAR) studies have further elucidated the importance of each functional group in Methyl 4-cyano-5-formyl-2-(trifluoromethyl)benzoate. Research published in Bioorganic & Medicinal Chemistry Letters in 2023 systematically modified each moiety and evaluated the resulting compounds for various biological activities. The findings confirmed that the trifluoromethyl group contributes significantly to membrane permeability, while the formyl group serves as an essential handle for further derivatization through condensation reactions with various nucleophiles.

Looking forward, Methyl 4-cyano-5-formyl-2-(trifluoromethyl)benzoate continues to show promise in emerging areas of chemical biology. Current research is exploring its application in targeted protein degradation (PROTACs) and covalent inhibitor design. The compound's unique combination of reactive groups makes it particularly suitable for these innovative therapeutic approaches. As synthetic methods improve and our understanding of its pharmacological potential expands, this molecule is likely to play an increasingly important role in drug discovery pipelines.